Cas no 2171178-07-5 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopropane-1-carboxylic acid
• CAS No: 2171178-07-5
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6567845
• PubChem ID: 165813857
• Update Time: 2025-08-04

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopropane-1-carboxylic acid
• 2171178-07-5
• EN300-1559929
• 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]cyclopropane-1-carboxylic acid

• Inchi： 1S/C23H24N2O5/c1-14(20(26)25(2)23(11-12-23)21(27)28)24-22(29)30-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19H,11-13H2,1-2H3,(H,24,29)(H,27,28)/t14-/m1/s1
• InChI Key： IKIOLRZTCMAJBR-CQSZACIVSA-N
• SMILES： OC(C1(CC1)N(C)C([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopropane-1-carboxylic acid (CAS: 2171178-07-5)

The compound 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopropane-1-carboxylic acid (CAS: 2171178-07-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane carboxylic acid backbone and Fmoc-protected amino group, has shown promising potential in drug discovery and peptide synthesis. Recent studies have focused on its role as a versatile building block for the development of novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino acid derivative serves as a critical intermediate for the introduction of cyclopropane moieties into peptide chains, enhancing their stability and bioactivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the incorporation of this compound into peptide sequences significantly improved their resistance to proteolytic degradation, thereby increasing their therapeutic efficacy in vivo.

In addition to its utility in peptide synthesis, recent investigations have explored the pharmacological properties of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopropane-1-carboxylic acid. Preliminary results from in vitro assays indicate that this compound exhibits selective inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents, with ongoing studies aiming to optimize its pharmacokinetic profile.

The synthesis and characterization of this compound have also been refined in recent years. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity. Furthermore, computational modeling studies have provided insights into its molecular interactions, facilitating the design of derivatives with enhanced biological activity. A 2024 report in Organic & Biomolecular Chemistry highlighted the successful scale-up of its synthesis, paving the way for industrial-scale production.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as solubility and bioavailability need to be addressed through further structural modifications. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles, with the goal of advancing this molecule into preclinical trials. The continued exploration of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidocyclopropane-1-carboxylic acid underscores its importance as a valuable tool in medicinal chemistry and its potential to contribute to the development of next-generation therapeutics.